Cas no 1797287-89-8 (BTVLFZCPEDIQPM-UHFFFAOYSA-N)

• Product Name: BTVLFZCPEDIQPM-UHFFFAOYSA-N
• CAS No: 1797287-89-8
• MF: C₂₀H₁₉N₅O
• MW: 345.397763490677
• CID: 5370613
• Update Time: 2025-06-06

BTVLFZCPEDIQPM-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• BTVLFZCPEDIQPM-UHFFFAOYSA-N

• Inchi： 1S/C20H19N5O/c1-14-10-19-22-12-17-13-24(9-8-18(17)25(19)23-14)20(26)7-6-15-2-4-16(11-21)5-3-15/h2-5,10,12H,6-9,13H2,1H3
• InChI Key： BTVLFZCPEDIQPM-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])C([H])([H])C1C([H])=C([H])C(C#N)=C([H])C=1[H])N1C([H])([H])C2C([H])=NC3=C([H])C(C([H])([H])[H])=NN3C=2C([H])([H])C1([H])[H]

Additional information on BTVLFZCPEDIQPM-UHFFFAOYSA-N

Introduction to Compound with CAS No. 1797287-89-8 and Product Name: BTVLFZCPEDIQPM-UHFFFAOYSA-N

The compound with the CAS number 1797287-89-8 and the product name BTVLFZCPEDIQPM-UHFFFAOYSA-N represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The molecular structure of this compound, characterized by its complex and highly specific arrangement of atoms, suggests a high degree of specificity in its interactions with biological targets.

Recent studies have highlighted the compound's potential in modulating biological pathways associated with inflammation and immune response. The BTVLFZCPEDIQPM-UHFFFAOYSA-N molecule has been observed to exhibit inhibitory effects on certain enzymes that play a crucial role in the inflammatory cascade. This discovery is particularly intriguing given the increasing interest in developing targeted therapies for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

One of the most notable features of this compound is its ability to selectively interact with specific receptors on cell surfaces. This selectivity is critical for minimizing side effects associated with many conventional drugs. The CAS No. 1797287-89-8 identification ensures that researchers can reliably obtain and study this compound, facilitating further investigation into its mechanisms of action.

In vitro studies have demonstrated that the compound can significantly reduce the activity of pro-inflammatory cytokines, which are molecules that signal and mediate inflammatory responses. This effect is achieved without compromising the normal function of other cellular processes, making it a promising candidate for therapeutic development. The compound's ability to interfere with cytokine signaling pathways suggests that it could be effective in treating conditions where excessive inflammation is a key pathological feature.

The synthesis of BTVLFZCPEDIQPM-UHFFFAOYSA-N involves a series of complex chemical reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity, which are essential for both research and potential clinical applications. The molecular architecture of this compound, as revealed by spectroscopic and crystallographic analyses, provides valuable insights into its binding interactions with biological targets.

Current research is also exploring the potential of this compound in combination therapies. By pairing it with other agents that target different aspects of disease pathology, researchers hope to achieve synergistic effects that could enhance treatment outcomes. Preliminary data suggest that when used in conjunction with existing anti-inflammatory medications, BTVLFZCPEDIQPM-UHFFFAOYSA-N can amplify their therapeutic benefits while reducing individual dosages.

The development of novel compounds like 1797287-89-8 relies heavily on advancements in computational chemistry and molecular modeling. These tools allow researchers to predict how a compound will behave within biological systems before conducting expensive and time-consuming experimental trials. Such simulations have been instrumental in optimizing the structure of BTVLFZCPEDIQPM-UHFFFAOYSA-N to maximize its efficacy and minimize potential adverse effects.

Regulatory agencies have stringent requirements for new drug candidates, ensuring that they are safe and effective before they reach the market. The compound has undergone initial rounds of preclinical testing to assess its toxicity profile and pharmacokinetic properties. These studies are crucial for determining whether it can progress to human clinical trials, which would further evaluate its therapeutic potential.

The field of chemical biology continues to evolve rapidly, driven by innovations in synthetic chemistry, biotechnology, and computational methods. Compounds like 1797287-89-8 exemplify the intersection of these disciplines, offering new opportunities for treating complex diseases. As research progresses, it is expected that additional applications for this molecule will be uncovered, further solidifying its importance in biomedical science.

In conclusion, the compound identified by CAS No. 1797287-89-8 and named BTVLFZCPEDIQPM-UHFFFAOYSA-N represents a significant breakthrough in the development of targeted therapies for inflammatory and immune-related disorders. Its unique molecular structure, combined with promising preclinical results, positions it as a valuable asset in the ongoing fight against chronic diseases. Continued research and development efforts are expected to yield even more insights into its potential applications in medicine.